Cas no 895446-52-3 (N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide)

• Product Name: N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide
• CAS No: 895446-52-3
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 6251164
• PubChem ID: 7254282
• Update Time: 2025-07-19

N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide
• N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-3-(4-methylphenyl)sulfonylpropanamide
• N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide
• AKOS024657466
• N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)-3-tosylpropanamide
• 895446-52-3
• F2536-0674

• Inchi： 1S/C16H18N2O3S2/c1-11-5-7-12(8-6-11)23(20,21)10-9-15(19)18-16-17-13-3-2-4-14(13)22-16/h5-8H,2-4,9-10H2,1H3,(H,17,18,19)
• InChI Key： QRTPVFUOCPOUKP-UHFFFAOYSA-N
• SMILES： S1C(NC(CCS(C2C=CC(C)=CC=2)(=O)=O)=O)=NC2=C1CCC2

Computed Properties

• Exact Mass: 350.07588479g/mol
• Monoisotopic Mass: 350.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 113Ų

Additional information on N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide

Comprehensive Overview of N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide (CAS No. 895446-52-3)

N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide, with the CAS number 895446-52-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclopentadithiazole moiety and a 4-methylbenzenesulfonyl group, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for highly functionalized heterocyclic compounds like N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide has surged due to their versatility in medicinal chemistry. The compound's sulfonamide and thiazole functionalities are known to exhibit bioactive properties, including antimicrobial and anti-inflammatory effects. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases, topics frequently searched in academic databases and AI-driven research tools.

The synthesis of CAS 895446-52-3 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution techniques. Its molecular weight and logP value suggest moderate solubility in polar solvents, a critical factor for formulation development. These characteristics are frequently queried in chemical databases like SciFinder and Reaxys, reflecting the compound's relevance in preclinical studies.

From an SEO perspective, this compound intersects with trending queries such as "sulfonamide derivatives in drug design" and "thiazole-based bioactive molecules." Its IUPAC name and CAS registry number are often searched by organic chemists and pharmacologists seeking structure-activity data. Additionally, discussions on green chemistry and sustainable synthesis methods for such compounds are gaining traction, further enhancing its digital visibility.

In material science, N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide is explored for its potential in organic electronics due to its conjugated system. The methylbenzenesulfonyl group may contribute to charge transport properties, a hot topic in optoelectronic device research. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical characterization of CAS 895446-52-3 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are standard in quality control protocols, ensuring batch consistency for research use. The compound's stability under various pH conditions is another frequently studied aspect, particularly for drug delivery system applications.

As the scientific community continues to investigate heterocyclic sulfonamides, N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-3-(4-methylbenzenesulfonyl)propanamide stands out as a promising candidate for future therapeutic agents and functional materials. Its mechanistic studies and derivative optimization remain active areas of publication in peer-reviewed journals, making it a compound of enduring scientific interest.